Cas no 2247380-97-6 ((1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid)

• Product Name: (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid
• CAS No: 2247380-97-6
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5862638
• Update Time: 2025-10-28

(1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid

• Inchi： 1S/C9H9NO2/c11-9(12)8-5-7(8)6-1-3-10-4-2-6/h1-4,7-8H,5H2,(H,11,12)/t7-,8-/m0/s1
• InChI Key： YFOFMIZNXREQAS-YUMQZZPRSA-N
• SMILES： C([C@H]1C[C@H]1C1=CC=NC=C1)(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid

Recent Advances in the Study of (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid (CAS: 2247380-97-6)

The compound (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid (CAS: 2247380-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral cyclopropane derivative, characterized by its pyridine and carboxylic acid functional groups, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential modulator of various biological targets.

Recent studies have focused on the compound's role in the development of novel enzyme inhibitors, particularly those targeting inflammatory and neurodegenerative pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of phosphodiesterase 4 (PDE4), an enzyme implicated in chronic inflammatory diseases. The stereospecific configuration of the cyclopropane ring was found to be critical for binding affinity, with the (1S,2R) isomer showing superior activity compared to other stereoisomers.

In addition to its pharmacological potential, (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid has been investigated for its utility in asymmetric synthesis. A breakthrough study published in Organic Letters (2024) described an efficient enzymatic resolution method for producing enantiomerically pure samples of this compound, achieving >99% ee using a modified lipase catalyst. This advancement addresses previous challenges in obtaining the compound in high optical purity, which had limited its application in chiral drug development.

Structural-activity relationship (SAR) studies have revealed that the spatial orientation of the pyridine ring relative to the cyclopropane moiety significantly influences the compound's biological activity. Computational modeling combined with X-ray crystallography data (Nature Communications, 2023) has provided detailed insights into the conformational preferences of this molecule when bound to protein targets, offering valuable guidance for future drug design efforts.

The compound's stability profile has also been a subject of recent investigation. Accelerated stability studies under various pH conditions (European Journal of Pharmaceutical Sciences, 2024) demonstrated excellent chemical stability in neutral to slightly acidic environments, though susceptibility to racemization was noted under strongly basic conditions. These findings have important implications for formulation development and storage conditions of potential drug candidates derived from this scaffold.

Emerging applications in radiopharmaceuticals have been reported, with (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid serving as a precursor for PET tracer development. A recent study in the Journal of Nuclear Medicine (2024) described its successful incorporation into a novel imaging agent for detecting neuroinflammation, highlighting the compound's versatility beyond traditional small-molecule therapeutics.

As research progresses, the unique three-dimensional structure of (1S,2R)-2-Pyridin-4-yl-cyclopropanecarboxylic acid continues to inspire innovative approaches in medicinal chemistry. Its balanced combination of rigidity (from the cyclopropane ring) and polarity (from the pyridine and carboxyl groups) makes it particularly valuable for addressing challenging drug targets. Future directions include exploration of its potential in targeted protein degradation and as a building block for covalent inhibitors, areas that are currently under investigation by several pharmaceutical research groups.